3-Butyl-5-(3-methoxy-4-methylbenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one

• Molecular Formula: C22H24N2O2S
• Molecular Weight: 380.5 g/mol
• IUPAC Name: (5E)-3-butyl-5-[(3-methoxy-4-methylphenyl)methylidene]-2-phenylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H24N2O2S/c1-4-5-13-24-21(25)20(15-17-12-11-16(2)19(14-17)26-3)27-22(24)23-18-9-7-6-8-10-18/h6-12,14-15H,4-5,13H2,1-3H3/b20-15+,23-22?
• InChI Key: PHMDPGIWMKWIOQ-COSNONQRSA-N
• Isomeric SMILES: CCCCN1C(=O)/C(=C\C2=CC(=C(C=C2)C)OC)/SC1=NC3=CC=CC=C3
• SMILES: CCCCN1C(=O)C(=CC2=CC(=C(C=C2)C)OC)SC1=NC3=CC=CC=C3

Description

3-Butyl-5-(3-methoxy-4-methylbenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one, also known as BBMT, is a thiazolidinone derivative that has been extensively studied for its potential pharmaceutical applications. BBMT has shown promising results in various scientific research studies, indicating its potential as a therapeutic agent.

Mechanism of Action

3-Butyl-5-(3-methoxy-4-methylbenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one exerts its biological effects through various mechanisms of action. Studies have shown that 3-Butyl-5-(3-methoxy-4-methylbenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. 3-Butyl-5-(3-methoxy-4-methylbenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one also exhibits antimicrobial activity by disrupting the bacterial cell membrane and inhibiting bacterial growth. Additionally, 3-Butyl-5-(3-methoxy-4-methylbenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one has been found to possess anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress.
Biochemical and Physiological Effects:
3-Butyl-5-(3-methoxy-4-methylbenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one has been found to exhibit various biochemical and physiological effects. Studies have shown that 3-Butyl-5-(3-methoxy-4-methylbenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one can modulate the expression of various genes involved in cancer progression and inflammation. 3-Butyl-5-(3-methoxy-4-methylbenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one has also been found to reduce the levels of reactive oxygen species and inhibit the activity of various enzymes involved in oxidative stress.

Advantages and Limitations for Lab Experiments

3-Butyl-5-(3-methoxy-4-methylbenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one has several advantages for laboratory experiments, including its stability, solubility, and ease of synthesis. However, 3-Butyl-5-(3-methoxy-4-methylbenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one has some limitations, including its low bioavailability and potential toxicity at high doses.

Future Directions

There are several future directions for 3-Butyl-5-(3-methoxy-4-methylbenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one research, including investigating its potential as a chemotherapeutic agent for various types of cancer, exploring its antimicrobial activity against drug-resistant bacterial strains, and studying its anti-inflammatory and antioxidant effects in various disease models. Additionally, further research is needed to optimize the synthesis and formulation of 3-Butyl-5-(3-methoxy-4-methylbenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one to improve its bioavailability and reduce its potential toxicity.

Synthesis Methods

3-Butyl-5-(3-methoxy-4-methylbenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one can be synthesized through the reaction of 3-methoxy-4-methylbenzaldehyde, phenylhydrazine, and butane-2,3-dione in the presence of a catalyst. The reaction yields a yellow crystalline solid that can be purified through recrystallization.

Scientific Research Applications

3-Butyl-5-(3-methoxy-4-methylbenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one has been studied for its potential applications in various scientific research fields, including cancer treatment, antimicrobial activity, anti-inflammatory properties, and antioxidant effects. Studies have shown that 3-Butyl-5-(3-methoxy-4-methylbenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one exhibits cytotoxic effects on cancer cells and has the potential to be used as a chemotherapeutic agent. Additionally, 3-Butyl-5-(3-methoxy-4-methylbenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one has shown antimicrobial activity against various bacterial strains and has been found to possess anti-inflammatory and antioxidant properties.